Cas no 58042-02-7 (Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-)

• Product Name: Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-
• CAS No: 58042-02-7
• MF: C₁₄H₉Cl₂NO₄
• MW: 326.131561994553
• CID: 343282
• PubChem ID: 8529428
• Update Time: 2025-04-19

Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-
• 4-[(2,4-dichlorophenyl)methoxy]-3-nitrobenzaldehyde
• 58042-02-7
• SCHEMBL11699501
• AKOS008912126
• DTXSID60429177

• Inchi： 1S/C14H9Cl2NO4/c15-11-3-2-10(12(16)6-11)8-21-14-4-1-9(7-18)5-13(14)17(19)20/h1-7H,8H2
• InChI Key： NFYIJPJHRYHWOG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(C=O)=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 324.99097
• Monoisotopic Mass: 324.9908632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44